[4-(1,3-Benzoxazol-2-yl)piperidin-1-yl](4-butylcyclohexyl)methanone

• Molecular Formula: C23H32N2O2
• Molecular Weight: 368.5 g/mol
• IUPAC Name: [4-(1,3-benzoxazol-2-yl)piperidin-1-yl]-(4-butylcyclohexyl)methanone
• InChI: InChI=1S/C23H32N2O2/c1-2-3-6-17-9-11-19(12-10-17)23(26)25-15-13-18(14-16-25)22-24-20-7-4-5-8-21(20)27-22/h4-5,7-8,17-19H,2-3,6,9-16H2,1H3
• InChI Key: OFEPTFVPAPCIFG-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1CCC(CC1)C(=O)N2CCC(CC2)C3=NC4=CC=CC=C4O3

Description

2-[1-(4-BUTYLCYCLOHEXANECARBONYL)PIPERIDIN-4-YL]-1,3-BENZOXAZOLE is a complex organic compound that features a piperidine ring, a cyclohexane ring, and a benzoxazole moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[1-(4-BUTYLCYCLOHEXANECARBONYL)PIPERIDIN-4-YL]-1,3-BENZOXAZOLE typically involves multi-step organic reactions. One common approach is to start with the preparation of the piperidine derivative, followed by the introduction of the cyclohexane ring and finally the benzoxazole moiety. Key steps may include:

Formation of Piperidine Derivative: This can be achieved through the hydrogenation of pyridine or via cyclization reactions involving amines and aldehydes.

Introduction of Cyclohexane Ring: This step often involves the use of Grignard reagents or other organometallic compounds to introduce the butyl group onto the cyclohexane ring.

Formation of Benzoxazole Moiety: The final step involves the cyclization of an o-aminophenol derivative with a carboxylic acid or its derivatives under acidic or basic conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-[1-(4-BUTYLCYCLOHEXANECARBONYL)PIPERIDIN-4-YL]-1,3-BENZOXAZOLE can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or chromium trioxide to introduce functional groups like ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert ketones or aldehydes to alcohols.

Substitution: Nucleophilic substitution reactions can be performed on the benzoxazole ring to introduce various substituents.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, chromium trioxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halides, nucleophiles such as amines or thiols.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

2-[1-(4-BUTYLCYCLOHEXANECARBONYL)PIPERIDIN-4-YL]-1,3-BENZOXAZOLE has several scientific research applications:

Medicinal Chemistry: This compound can be used as a building block for the synthesis of pharmaceuticals, particularly those targeting neurological disorders due to the presence of the piperidine ring.

Pharmacology: It may exhibit various biological activities such as antimicrobial, antiviral, and anticancer properties.

Materials Science: The compound can be used in the development of advanced materials, including polymers and nanomaterials.

Mechanism of Action

The mechanism of action of 2-[1-(4-BUTYLCYCLOHEXANECARBONYL)PIPERIDIN-4-YL]-1,3-BENZOXAZOLE involves its interaction with specific molecular targets and pathways:

Molecular Targets: The piperidine ring can interact with neurotransmitter receptors, potentially modulating their activity.

Pathways Involved: The compound may influence signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

Piperidine Derivatives: Compounds such as piperine and evodiamine share the piperidine moiety and exhibit similar biological activities.

Benzoxazole Derivatives: Compounds like benzimidazole and benzothiazole share structural similarities and are used in similar applications.

Uniqueness

2-[1-(4-BUTYLCYCLOHEXANECARBONYL)PIPERIDIN-4-YL]-1,3-BENZOXAZOLE is unique due to the combination of the piperidine, cyclohexane, and benzoxazole moieties, which confer distinct chemical and biological properties. This makes it a versatile compound for various scientific and industrial applications.